Cas no 31528-44-6 (Mycophenolic acid glucuronide)

• Product Name: Mycophenolic acid glucuronide
• CAS No: 31528-44-6
• MF: C₂₃H₂₈O₁₂
• MW: 496.461228370667
• MDL: MFCD08063739
• CID: 308361
• PubChem ID: 329817871
• Update Time: 2025-06-07

Mycophenolic acid glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,5-[(2E)-5-carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl
• Mycophenolic Acid β-D-Glucuronide
• b-D-Glucopyranosiduronic acid,5-[(2E)-5-carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-...
• b-D-Glucopyranosiduronic acid,5-[(2E)-5-carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofurany
• MYCOPHENOLIC ACID B-D-GLUCURONIDE
• MYCOPHENOLIC ACID GLUCURONIDE
• Mycophenolic Acid β-
• Mycophenolic acid-β-D-glucuronide solution
• 5-[(2E)-5-Carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl b-D-Glucopyranosiduronic Acid
• 5-[(2E)-5-Carboxy-3-methyl-2-penten-1-yl]-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl-D-Glucopyranosiduronic Acid
• A(non-labelled)
• Mycophenolic Acid Glucosiduronate
• Mycophenolic Acid-D-Glucuronide
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 5-((2E)-5-CARBOXY-3-METHYL-2-PENTEN-1-YL)-1,3-DIHYDRO-6-METHOXY-7-METHYL-3-OXO-4-ISOBENZOFURANYL
• (2S,3S,4S,5R,6S)-6-((5-((E)-5-Carboxy-3-methylpent-2-en-1-yl)-6-methoxy-7-methyl-3-oxo-1,3-dihydroisobenzofuran-4-yl)oxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• DTXSID401043388
• Mycophenolic Acid-d3 Glucosiduronate
• Mycophenolic Acid-d3 Glucuronide
• Mycophenolic acid-glucuronide
• BYFGTSAYQQIUCN-HGIHDBQLSA-N
• Mycophenolic Acid ?-D-Glucuronide
• Mycophenolic Acid-d3 beta -D-Glucuronide
• HY-137301
• Mycophenolic acid beta -D-glucuronide
• Mycophenolic Acid beta-D-Glucuronide
• Mycophenolic acid 7-O-glucuronide
• UNII-54TS5J9T0K
• Mycophenolic acid-7-O-glucuronide
• 54TS5J9T0K
• MS-29220
• 31528-44-6 (unlabeled)
• NS00116378
• CS-0137607
• 31528-44-6
• (2S,3S,4S,5R,6S)-6-[[5-[(E)-5-carboxy-3-methylpent-2-enyl]-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-4-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
• 1ST15320
• Mycophenolic Acid Phenyl Glucuronide
• DA-75825
• Mycophenolic Acid ss-D-Glucuronide
• beta-D-glucopyranosiduronic acid, 5-((2E)-5-carboxy-3-methyl-2-penten-1-yl)-1,3-dihydro-6-methoxy-7-methyl-3-oxo-4-isobenzofuranyl
• MPAG cpd
• Mycophenolic acid glucuronide

• MDL： MFCD08063739
• Inchi： 1S/C23H28O12/c1-9(5-7-13(24)25)4-6-11-18(32-3)10(2)12-8-33-22(31)14(12)19(11)34-23-17(28)15(26)16(27)20(35-23)21(29)30/h4,15-17,20,23,26-28H,5-8H2,1-3H3,(H,24,25)(H,29,30)/b9-4+/t15-,16-,17+,20-,23+/m0/s1
• InChI Key： BYFGTSAYQQIUCN-HGIHDBQLSA-N
• SMILES： O1[C@H](C(=O)O)[C@H]([C@@H]([C@H]([C@@H]1OC1=C(C/C=C(\C)/CCC(=O)O)C(=C(C)C2COC(C1=2)=O)OC)O)O)O

Computed Properties

• Exact Mass: 496.15800
• Monoisotopic Mass: 496.158076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189
• XLogP3: 1.1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 98-100°C
• Boiling Point: 875.7±65.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Refractive Index: 1.624
• PSA: 189.28000
• LogP: 0.29860
• Color/Form: 1.0 mg/mL in acetonitrile
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Mycophenolic acid glucuronide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302 + H312 + H332-H319
• Warning Statement： P210-P261-P302+P352+P312-P304+P340+P312-P337+P313-P403+P235
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C